Cas no 19781-72-7 (11-Heneicosanone)

• Product Name: 11-Heneicosanone
• CAS No: 19781-72-7
• MF: C₂₁H₄₂O
• MW: 310.557587146759
• MDL: MFCD00048410
• CID: 187490
• PubChem ID: 87570921
• Update Time: 2025-10-31

11-Heneicosanone Chemical and Physical Properties

Names and Identifiers

• 11-Heneicosanone
• henicosan-11-one
• 11-henicosanone
• di-decyl ketone
• Didecyl Ketone
• Didecylketon
• di-n-Decyl ketone
• Di-n-decyl-keton
• Heneicosan-11-on
• heneicosan-11-one
• NSC93984
• 11-Henicosanone #
• DOACSXJVHDTDSG-UHFFFAOYSA-N
• STL386382
• ST50409871
• MFCD00048410
• EINECS 243-307-7
• NSC 93984
• SY049694
• H0532
• 19781-72-7
• SCHEMBL2125019
• NSC-93984
• CS-0318340
• AS-56764
• DTXSID80173488
• D78399
• FT-0607218
• NS00048343
• AKOS024319158
• DB-044982

• MDL： MFCD00048410
• Inchi： 1S/C21H42O/c1-3-5-7-9-11-13-15-17-19-21(22)20-18-16-14-12-10-8-6-4-2/h3-20H2,1-2H3
• InChI Key： DOACSXJVHDTDSG-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCC)CCCCCCCCCC

Computed Properties

• Exact Mass: 310.32400
• Monoisotopic Mass: 310.324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 18
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 9.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.8±0.1 g/cm3
• Melting Point: 63.0 to 67.0 deg-C
• Boiling Point: 378.5±10.0 °C at 760 mmHg
• Flash Point: 77.6±14.6 °C
• Refractive Index: 1.446
• PSA: 17.07000
• LogP: 7.61710
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

11-Heneicosanone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 11-Heneicosanone

Chemical Profile of 11-Heneicosanone (CAS No. 19781-72-7)

11-Heneicosanone, identified by the Chemical Abstracts Service Number (CAS No.) 19781-72-7, is a significant organic compound belonging to the ketone class. This molecule, characterized by a 21-carbon backbone with a ketone functional group at the 11th carbon position, has garnered attention in various scientific and industrial applications due to its unique structural and chemical properties. The compound’s molecular formula, C₂₁H₄₂O, reflects its hydrocarbon-based structure with an oxygen atom incorporated, making it a versatile intermediate in organic synthesis.

The synthesis of 11-Heneicosanone typically involves the oxidation of heneicosane or related alkanes, where precise control over reaction conditions is crucial to achieve high yield and purity. Advanced techniques such as catalytic oxidation using transition metals or enzymatic methods have been explored to enhance the efficiency of this process. The compound’s stability under various conditions makes it a valuable candidate for further functionalization, enabling the development of more complex derivatives with tailored properties.

In recent years, 11-Heneicosanone has found relevance in the field of pharmaceutical research. Its structural motif is reminiscent of natural lipids found in certain organisms, prompting investigations into its potential biological activities. Preliminary studies suggest that derivatives of this compound may exhibit properties useful in anti-inflammatory or antimicrobial applications. The presence of a ketone group at the 11th carbon allows for selective modifications, which can be leveraged to develop novel therapeutic agents targeting specific biological pathways.

The industrial significance of 11-Heneicosanone extends beyond pharmaceuticals. It serves as a key intermediate in the production of specialty chemicals, including fragrances and lubricants. The compound’s long hydrocarbon chain and ketone functionality contribute to its role as a precursor in synthesizing more complex molecules with desirable physicochemical properties. For instance, its use in fragrance formulations is attributed to its ability to impart woody or earthy notes when combined with other aromatic compounds.

From an environmental perspective, the biodegradability and ecological impact of 11-Heneicosanone are subjects of ongoing research. Studies have begun to explore its degradation pathways under natural conditions, aiming to assess its potential environmental footprint. This line of inquiry is particularly relevant as industries seek sustainable alternatives for synthetic intermediates. The development of greener synthetic routes for producing 11-Heneicosanone could mitigate concerns related to resource consumption and waste generation.

The analytical characterization of 11-Heneicosanone relies on sophisticated techniques such as gas chromatography-mass spectrometry (GC-MS), nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy. These methods provide detailed insights into the compound’s molecular structure and purity, ensuring compliance with industry standards. High-resolution NMR spectroscopy, in particular, has been instrumental in confirming the stereochemistry of 11-Heneicosanone, which is critical for applications requiring enantiopure compounds.

Future research directions for 11-Heneicosanone may include exploring its role in material science applications. The compound’s ability to form stable films or coatings when blended with other polymers suggests potential uses in protective coatings or advanced materials requiring high thermal stability. Additionally, its interaction with metal surfaces has been investigated for possible applications in catalysis or surface modification techniques.

The economic viability of producing 11-Heneicosanone on an industrial scale remains a key consideration. Factors such as raw material costs, energy efficiency, and market demand influence the feasibility of large-scale synthesis. As demand for specialized organic compounds grows, optimizing production processes for 11-Heneicosanone could open new commercial opportunities across multiple sectors.

In conclusion, 11-Heneicosanone (CAS No. 19781-72-7) represents a fascinating compound with diverse applications spanning pharmaceuticals, industrial chemistry, and environmental science. Its unique structure and reactivity make it a valuable building block for further chemical innovation. As research continues to uncover new uses and synthetic methods for this molecule, its importance in advancing scientific and technological progress is likely to increase.